5-bromo-2-methoxy-N-({[3-(trifluoromethyl)phenyl]amino}carbonothioyl)benzamide

• IUPAC Name: 5-bromo-2-methoxy-N-[[3-(trifluoromethyl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C16H12BrF3N2O2S/c1-24-13-6-5-10(17)8-12(13)14(23)22-15(25)21-11-4-2-3-9(7-11)16(18,19)20/h2-8H,1H3,(H2,21,22,23,25)
• InChI Key: PMNPQMWKHXMTPR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C(=O)NC(=S)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C16H12BrF3N2O2S
• Molecular Weight: 433.2 g/mol

Description

This compound is a complex organic molecule with multiple functional groups. It contains a benzamide moiety, which is a common structure in pharmaceuticals and biologically active compounds. The trifluoromethyl group can enhance the compound’s metabolic stability and lipophilicity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional shape due to the presence of multiple functional groups.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the bromo group could be replaced by other groups in a substitution reaction. The amide bond could also be hydrolyzed under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase its lipophilicity.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. For example, if it were a drug, it might interact with a specific protein in the body to exert its effects.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. It could potentially cause skin and eye irritation, and inhalation should be avoided.